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Compound of Interest

Compound Name: Trilinolenin

Cat. No.: B053071

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Trilinolenin. The following
procedural guidance outlines operational and disposal plans to ensure the safe handling of this
substance.

Key Safety and Handling Parameters

While Trilinolenin is not classified as a hazardous substance under Regulation (EC) No
1272/2008, adherence to standard laboratory safety protocols is essential.[1][2] The following
table summarizes key information:
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Parameter Details Source
CAS Number 14465-68-0 [1]
Molecular Formula C57H9206 [21[31[4]
Appearance White waxy solid [5]
Solubility Not soluble in water [2]

Store in a dry, cool, and well-
ventilated area. Keep
container tightly closed. Some
Storage . [2][4]
sources recommend storing
under an inert gas as it may be

air-sensitive.

Hazard Classification Not classified as hazardous [1112]

Personal Protective Equipment (PPE)

Proper personal protective equipment is crucial for minimizing exposure and ensuring personal
safety.

e Hand Protection: Wear appropriate protective gloves. It is recommended to check the
chemical resistance of the gloves with the supplier for specific applications.[1]

o Eye and Face Protection: Use safety glasses with side-shields or other appropriate eye
protection.[4]

» Skin and Body Protection: Wear laboratory coats or other protective clothing to prevent skin
contact.

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required.[6] In case of inadequate ventilation or the generation of aerosols
or mists, use a suitable respirator.[1]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following steps will ensure the safe handling of Trilinolenin in a laboratory
setting.

e Preparation:
o Ensure the work area is clean and well-ventilated.[1]
o Confirm that all necessary PPE is available and in good condition.
o Locate the nearest safety shower and eyewash station.

e Handling:

o Avoid contact with skin and eyes.[6]

o

Do not breathe in any mists, vapors, or sprays that may be generated.[4][6]

o

Use only in well-ventilated areas.[1]

[¢]

Keep the container tightly closed when not in use.[6]

[¢]

Do not eat, drink, or smoke in the work area.[1]

o

Wash hands thoroughly after handling.[1]

e Spill Response:

[¢]

For minor spills, wipe up with a cloth or absorbent material.[2] Flush the area with water.[2]

[e]

For larger spills, cover with sand or earth, then collect the material into a suitable container
for disposal.[2]

[¢]

Prevent spilled material from entering drains or waterways.[1][4][5]

o

Ventilate the affected area.[1]
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Disposal Plan

Trilinolenin is not classified as hazardous waste.[2] However, proper disposal procedures
should be followed in accordance with local, state, and federal regulations.[5]

¢ Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[4]

o Contaminated Materials: Handle contaminated packaging and other materials in the same
way as the substance itself.[1] Dispose of as unused product.[4]

o Waste Containers: Use appropriate, labeled containers for waste.[1] Completely emptied

packages can be recycled.[1]
» Environmental Precautions: Do not empty into drains or release into the environment.[1][4][7]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
Trilinolenin.
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Caption: Workflow for Safe Handling and Disposal of Trilinolenin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b053071?utm_src=pdf-custom-synthesis
https://www.chemos.de/import/data/msds/GB_en/14465-68-0-A0091940-GB-en.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-33-1830_trilinolenin_msds.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5178728.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5178728.aspx
https://www.chemsrc.com/en/cas/14465-68-0_341173.html
https://datasheets.scbt.com/sc-215087.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6241914&productDescription=TRIOLEIN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-5320-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYwMzl8YXBwbGljYXRpb24vcGRmfGFESTVMMmhoWWk4NU1UZ3hNamt5TVRZM01UazRMMU5FUWw4MU16SXdYMGxGWDBWT0xuQmtaZ3w0YmI3NzA3YjI2ODRmNTVhMDk2MDc3YWM5M2JmODZhNDU5NDg1ZGIwYzc1YTBiNDlkZTQ5NDFjNmY3ZjhkMWQ0
https://www.benchchem.com/product/b053071#personal-protective-equipment-for-handling-trilinolenin
https://www.benchchem.com/product/b053071#personal-protective-equipment-for-handling-trilinolenin
https://www.benchchem.com/product/b053071#personal-protective-equipment-for-handling-trilinolenin
https://www.benchchem.com/product/b053071#personal-protective-equipment-for-handling-trilinolenin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b053071?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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